Cas no 120729-88-6 (3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide)

• Product Name: 3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide
• CAS No: 120729-88-6
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 2890320
• Update Time: 2025-07-22

3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide

• Inchi： 1S/C12H14N2O3S/c1-13(2)18(16,17)10-4-5-12-11(6-10)9(8-15)7-14(12)3/h4-8H,1-3H3
• InChI Key： PHONNRRTYNJBCW-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(S(N(C)C)(=O)=O)C=C2)C(C=O)=C1

Additional information on 3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide

Introduction to 3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide (CAS No: 120729-88-6)

3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 120729-88-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonamide derivative features a unique structural framework comprising an indole core, a formyl group, and multiple alkyl substituents, which collectively contribute to its distinctive chemical properties and biological activities. The compound's molecular structure, characterized by its intricate arrangement of functional groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The indole scaffold, a well-documented motif in natural products and pharmacologically active molecules, forms the backbone of this compound. Indole derivatives are widely recognized for their diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a formyl group (CHO) at the 3-position of the indole ring introduces reactivity that can be exploited in synthetic chemistry, enabling further functionalization and the development of more complex derivatives. Additionally, the N,N,1-trimethyl substitution pattern at the nitrogen atoms enhances the compound's lipophilicity and stability, making it more amenable to absorption and distribution within biological systems.

3-Formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide is particularly noteworthy for its potential applications in modulating enzyme activity and interacting with biological targets. The sulfonamide moiety (SO₂NH₂) is a common pharmacophore in drug design due to its ability to form hydrogen bonds and engage in hydrophobic interactions with proteins. This feature makes it an attractive component for developing small-molecule inhibitors or activators. Recent studies have highlighted the sulfonamide group's role in enhancing binding affinity and selectivity in drug candidates, which is crucial for minimizing side effects and improving therapeutic efficacy.

In the realm of medicinal chemistry, the combination of a formyl group and a sulfonamide moiety offers multiple avenues for chemical modification. The formyl group can participate in condensation reactions with nucleophiles such as amines or alcohols, leading to the formation of amides or aldehydes. This reactivity allows chemists to diversify the structure while maintaining the core pharmacophoric elements. Meanwhile, the sulfonamide group can be further derivatized to alter solubility, metabolic stability, or target specificity. Such flexibility makes 3-formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide (CAS No: 120729-88-6) a versatile building block for novel drug candidates.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of bioactive compounds like 3-formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide. Molecular docking simulations have been employed to predict interactions between this compound and potential biological targets such as kinases or transcription factors. These studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in diseases like cancer or inflammation. Furthermore, experimental validation through enzyme assays and cell-based assays has corroborated these predictions, demonstrating its potential as a lead compound for further optimization.

The pharmaceutical industry has increasingly focused on developing treatments that leverage natural product-inspired scaffolds due to their proven biological activity. 3-formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide aligns with this trend by incorporating elements from both indole derivatives and sulfonamides—both of which have histories rooted in natural product chemistry. For instance, indole alkaloids derived from plants have long been used in traditional medicine for their therapeutic effects. Similarly, sulfonamides were among the first antibiotics discovered over a century ago, underscoring their historical significance in medicine.

From a synthetic perspective,3-formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide exemplifies how complex molecular architectures can be constructed through multi-step organic synthesis. Key synthetic strategies may involve condensation reactions between appropriately substituted indoles with formylating agents followed by sulfonylation at the 5-position. Advances in catalytic methods have also enabled more efficient routes to such compounds without resorting to harsh conditions or excessive waste generation—a critical consideration in modern drug development.

The compound's physicochemical properties are also worth examining closely when evaluating its suitability for pharmaceutical applications. Parameters such as solubility profile across different media (aqueous vs lipophilic), melting point range (if applicable), stability under storage conditions (e.g., temperature sensitivity), and potential polymorphic forms all play roles in determining how it behaves within formulations or during administration processes.

In conclusion,3-formyl-N,N,1-trimethyl-1H-indole-5-sulfonamide(CAS No: 120729-88-6) represents an intriguing molecule with significant potential within medicinal chemistry research programs aiming at identifying new therapeutic agents against various diseases including oncological disorders where modulation of enzyme pathways is key for intervention strategies.